6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one

• Molecular Formula: C16H11ClO4
• Molecular Weight: 302.71 g/mol
• IUPAC Name: 6-chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C16H11ClO4/c1-20-11-5-2-9(3-6-11)16-15(19)14(18)12-8-10(17)4-7-13(12)21-16/h2-8,19H,1H3
• InChI Key: OSHAVRCRDOTVTH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C=CC(=C3)Cl)O

Description

6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one, also known as Clomacron, is a synthetic compound that belongs to the class of flavones. This compound has gained attention in scientific research due to its potential therapeutic applications in various diseases.

Scientific Research Applications

6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and reduce oxidative stress by increasing the activity of antioxidant enzymes. Additionally, 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been found to induce apoptosis and inhibit the proliferation of cancer cells in vitro and in vivo.

Mechanism of Action

The mechanism of action of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one is not fully understood. However, it has been proposed that 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one exerts its anti-inflammatory and antioxidant effects by inhibiting the nuclear factor-kappa B (NF-κB) pathway and increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has also been found to induce apoptosis and inhibit the proliferation of cancer cells by modulating various signaling pathways, such as the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been found to induce apoptosis and inhibit the proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one is its potential therapeutic applications in various diseases. 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development. However, one of the limitations of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one is its limited solubility in aqueous solutions, which may hinder its use in certain experiments.

Future Directions

There are several future directions for 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one research. One direction is to investigate the potential therapeutic applications of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one in various diseases, such as inflammatory bowel disease, rheumatoid arthritis, and cancer. Another direction is to optimize the synthesis method of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one to improve its yield and purity. Additionally, further studies are needed to elucidate the mechanism of action of 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one and its potential side effects.

Synthesis Methods

6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one can be synthesized through a multi-step process. The first step involves the condensation of 4-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base to form 4-methoxychalcone. The second step involves the cyclization of 4-methoxychalcone with 2,4-dichlorobenzaldehyde in the presence of a base to form the chromenone ring. The third step involves the hydroxylation of the chromenone ring using sodium hydroxide and hydrogen peroxide to form 6-Chloro-3-hydroxy-2-(4-methoxyphenyl)chromen-4-one.